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Compound of Interest

Compound Name: Biotinyl-5'-AMP
Cat. No.: B1237988
Get Quote
\ J

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the proper handling and
disposal of Biotinyl-5'-AMP, a key intermediate in biotin-dependent enzymatic processes.
Adherence to these procedures is essential for maintaining a safe laboratory environment and
ensuring regulatory compliance. This guide is intended for researchers, scientists, and drug
development professionals who utilize this compound in their work.

I. Chemical and Physical Properties

A comprehensive summary of the key quantitative data for Biotinyl-5'-AMP is presented
below. This information is vital for a thorough understanding of the compound's characteristics
to ensure safe handling and disposal.
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Property Value Source
Molecular Formula C20H2s8N709PS PubChem
Molecular Weight 573.5 g/mol PubChem
) ) Human Metabolome
Physical State Solid
Database[1]
- ) Human Metabolome
Water Solubility Not Available
Database[1]
LogP -2.4 PubChem

Il. Proper Disposal Procedures

While a specific Safety Data Sheet (SDS) for Biotinyl-5'-AMP is not readily available, a
conservative approach to disposal should be adopted by considering the properties of its
constituent parts, biotin and adenosine monophosphate (AMP), and general best practices for
laboratory chemical waste. Neither biotin nor AMP are classified as hazardous materials for
transport. However, all chemical waste should be handled with care.

Step-1: Waste Identification and Segregation

» Solid Waste: Collect unused or expired solid Biotinyl-5'-AMP in a designated, clearly
labeled, and sealed container for non-hazardous chemical waste. Do not mix with other
chemical waste streams unless explicitly permitted by your institution's Environmental Health
and Safety (EHS) office.

» Liquid Waste: For solutions containing Biotinyl-5'-AMP, the disposal method is dictated by
the solvent.

o Agueous solutions of Biotinyl-5'-AMP, in the absence of other hazardous components,
may be suitable for drain disposal with copious amounts of water, pending approval from
your institution's EHS.

o Solutions containing organic or hazardous solvents must be collected in a designated
hazardous waste container that is compatible with the solvent. The container must be
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clearly labeled with all chemical constituents and their approximate concentrations.
Step-2: Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling Biotinyl-5'-AMP waste. This includes:
o Safety glasses or goggles
e Laboratory coat
¢ Chemical-resistant gloves
Step-3: Container Labeling and Storage

» All waste containers must be clearly labeled with the full chemical name, "Biotinyl-5'-AMP,"
and the approximate quantity.

» For liquid waste, include the solvent and its concentration.

» Store sealed waste containers in a designated, secure area away from incompatible
materials until they are collected by the institution's waste management service.

Step-4: Documentation and Compliance

e Maintain a log of all chemical waste, including the name of the chemical, quantity, and date
of disposal.

« Always consult and adhere to your institution's specific chemical hygiene plan and local,
state, and federal regulations for chemical waste disposal.[2][3][4][5][6]

lll. Biological Pathway and Experimental Context

Biotinyl-5'-AMP is a critical intermediate in the biological process of protein biotinylation, which
is essential for various metabolic pathways.[1][7][8] This process is catalyzed by the enzyme
holocarboxylase synthetase (HCS).[9][10][11][12][13]

The diagram below illustrates the two-step reaction mechanism of HCS, where Biotinyl-5'-
AMP is formed and subsequently used to biotinylate an apocarboxylase.
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Mechanism of Holocarboxylase Synthetase.

This pathway is fundamental to cellular metabolism, and its understanding is crucial for
researchers working with Biotinyl-5'-AMP and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1237988/docs#essential-guide-to-the-safe-disposal-
of-biotinyl-5-amp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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